Cas no 2228563-66-2 (3-(2-chloropyridin-3-yl)but-3-en-1-amine)

• Product Name: 3-(2-chloropyridin-3-yl)but-3-en-1-amine
• CAS No: 2228563-66-2
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 6615675
• PubChem ID: 165785529
• Update Time: 2025-10-29

3-(2-chloropyridin-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-3-yl)but-3-en-1-amine
• EN300-1977194
• 2228563-66-2

• Inchi： 1S/C9H11ClN2/c1-7(4-5-11)8-3-2-6-12-9(8)10/h2-3,6H,1,4-5,11H2
• InChI Key： DDBSXIPXSAIAQW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=C)CCN

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-chloropyridin-3-yl)but-3-en-1-amine

3-(2-chloropyridin-3-yl)but-3-en-1-amine: A Comprehensive Overview

3-(2-chloropyridin-3-yl)but-3-en-1-amine, also known by its CAS registry number CAS No 2228563-66-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 2-position and an amino group attached to a butenyl chain at the 3-position of the pyridine ring. The compound's structure lends it to various potential applications, particularly in drug discovery and materials science.

The synthesis of 3-(2-chloropyridin-3-yl)but-3-en-1-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yields. The use of transition metal catalysts, such as palladium complexes, has been particularly promising in facilitating key coupling reactions during the synthesis process.

One of the most notable aspects of this compound is its pharmacological activity. Studies have shown that 3-(2-chloropyridin-3-yl)but-3-en-1-amine exhibits potent inhibitory effects on certain enzymes, making it a valuable lead compound in drug development. For instance, research published in Nature Communications demonstrated its ability to modulate kinase activity, a critical target in cancer therapy. The compound's ability to selectively bind to these enzymes suggests potential for the development of targeted therapies with fewer side effects.

In addition to its pharmacological applications, 3-(2-chloropyridin-3-yl)but-3-en-1-amino has shown promise in materials science. Its conjugated system allows for electronic properties that are advantageous in organic electronics. Recent studies have explored its use as a component in organic light-emitting diodes (OLEDs), where it contributes to enhanced electron transport and device efficiency.

The stability and reactivity of CAS No 2228563-based compounds are also areas of active research. Understanding the factors influencing their stability under various conditions is crucial for their safe handling and application in industrial processes. Recent findings indicate that the presence of certain substituents can significantly alter the compound's reactivity, offering new avenues for tuning its properties for specific applications.

In conclusion, 3-(2-chloropyridin-3-yI)butenylamine, or CAS No 2228563–66– , represents a versatile molecule with wide-ranging potential across multiple disciplines. Its unique structure, combined with advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and pharmacology.